Cas no 80258-61-3 (3-(4-NITROPHENYL)PROPAN-1-AMINE)

• Product Name: 3-(4-NITROPHENYL)PROPAN-1-AMINE
• CAS No: 80258-61-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 858915
• PubChem ID: 14485093
• Update Time: 2025-04-19

3-(4-NITROPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITROPHENYL)PROPAN-1-AMINE
• [3-(4-nitrophenyl)propyl]amine
• EN300-1855531
• DTXSID60560877
• SCHEMBL43299
• 80258-61-3
• AB55100
• WEAIFQNRMFIGTR-UHFFFAOYSA-N
• 4-NITRO-BENZENEPROPANAMINE
• C78478
• 3-(4-nitrophenyl)propylamine

• MDL： MFCD09912933
• Inchi： 1S/C9H12N2O2/c10-7-1-2-8-3-5-9(6-4-8)11(12)13/h3-6H,1-2,7,10H2
• InChI Key： WEAIFQNRMFIGTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCN)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines